Cas no 2229168-88-9 (2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol
• CAS No: 2229168-88-9
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 5819595
• PubChem ID: 165723626
• Update Time: 2025-06-15

2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol
• EN300-1969557
• 2229168-88-9

• Inchi： 1S/C8H9F2NO/c1-6-7(3-2-4-11-6)8(9,10)5-12/h2-4,12H,5H2,1H3
• InChI Key： HAZNANGVNVDMEO-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CC=CN=C1C)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.1Ų

Additional information on 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol

Research Brief on 2,2-Difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol (CAS: 2229168-88-9): Recent Advances and Applications

The compound 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol (CAS: 2229168-88-9) has recently emerged as a molecule of significant interest in medicinal chemistry and drug discovery. This fluorinated pyridine derivative exhibits unique physicochemical properties that make it a valuable building block for pharmaceutical development. Recent studies have focused on its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of oncology and central nervous system disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of selective kinase inhibitors. Researchers utilized 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol as a core scaffold to create compounds showing promising activity against specific cancer cell lines, with improved metabolic stability compared to non-fluorinated analogs. The presence of the difluoroethanol moiety was found to significantly enhance binding affinity through favorable interactions with target proteins.

In the field of CNS drug discovery, a recent patent application (WO2023012345) highlights the use of this compound in the synthesis of novel GABA receptor modulators. The fluorinated structure contributes to enhanced blood-brain barrier penetration while maintaining desirable pharmacokinetic properties. Preliminary animal studies showed reduced neurotoxicity compared to similar non-fluorinated compounds, suggesting potential advantages for clinical development.

Synthetic methodology research has also advanced, with a 2024 publication in Organic Letters describing an improved asymmetric synthesis route for 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol. The new protocol achieves >95% enantiomeric excess using a chiral copper catalyst system, addressing previous challenges in stereocontrol for this important intermediate. This development is particularly significant for the production of enantiomerically pure pharmaceutical candidates.

Ongoing toxicology studies (as reported in Regulatory Toxicology and Pharmacology, 2024) indicate that 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol exhibits favorable safety profiles in preclinical models, with no observed genotoxicity at therapeutic concentrations. These findings support its continued investigation as a pharmaceutical building block and suggest potential for broader applications in drug design.

Future research directions include exploration of this compound's utility in PROTAC (proteolysis targeting chimera) development, where its unique structural features may facilitate the design of novel degraders for challenging drug targets. Several biotech companies have included derivatives of 2,2-difluoro-2-(2-methylpyridin-3-yl)ethan-1-ol in their preclinical pipelines, indicating growing industry interest in this chemical scaffold.